[(5-Methylfuran-2-YL)methyl][2-(thiophen-2-YL)ethyl]amine

• Molecular Formula: C12H15NOS
• Molecular Weight: 221.32 g/mol
• IUPAC Name: N-[(5-methylfuran-2-yl)methyl]-2-thiophen-2-ylethanamine
• InChI: InChI=1S/C12H15NOS/c1-10-4-5-11(14-10)9-13-7-6-12-3-2-8-15-12/h2-5,8,13H,6-7,9H2,1H3
• InChI Key: ZSSFGEYHHYPEFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CNCCC2=CC=CS2

Description

[(5-Methylfuran-2-YL)methyl][2-(thiophen-2-YL)ethyl]amine is a bifunctional amine derivative featuring a 5-methylfuran moiety and a thiophene-ethyl group. The compound’s structure combines electron-rich heterocycles, making it a candidate for applications in medicinal chemistry and materials science.

Preparation Methods

Alkylation of 2-(Thiophen-2-yl)ethylamine

This method involves nucleophilic substitution between 2-(thiophen-2-yl)ethylamine and 5-methylfuran-2-ylmethyl chloride:

Procedure :

• Synthesis of 5-methylfuran-2-ylmethyl chloride :
  • 5-Methylfurfuryl alcohol (1.0 eq) is reacted with thionyl chloride (1.2 eq) in anhydrous dichloromethane at 0–5°C for 2 h.
  • Yield: 85–90% after distillation.

• Alkylation Reaction :
  • 2-(Thiophen-2-yl)ethylamine (1.0 eq) is dissolved in dry acetonitrile with K₂CO₃ (2.0 eq).
  • 5-Methylfuran-2-ylmethyl chloride (1.1 eq) is added dropwise at 25°C, stirred for 12 h.
  • Purification via silica gel chromatography (hexane/ethyl acetate 4:1) yields the product.
  • Yield : 70–75%.

Mechanistic Insight :
The reaction proceeds via an SN2 mechanism, where the amine acts as a nucleophile, displacing chloride. Steric hindrance from the furan methyl group may reduce efficiency, necessitating excess alkylating agent.

Reductive Amination of 5-Methylfuran-2-carbaldehyde and 2-(Thiophen-2-yl)ethylamine

This one-pot method avoids isolating intermediates:

Procedure :

• Reaction Setup :
  • 5-Methylfuran-2-carbaldehyde (1.0 eq) and 2-(thiophen-2-yl)ethylamine (1.2 eq) are mixed in methanol.
  • Sodium cyanoborohydride (1.5 eq) is added, and the solution is stirred at 25°C for 24 h.

• Workup :
  • The mixture is quenched with saturated NaHCO₃, extracted with DCM, and concentrated.
  • Final purification uses flash chromatography (DCM/methanol 95:5).
  • Yield : 65–70%.

Advantages :

• Mild conditions preserve heterocyclic integrity.
• Avoids handling reactive alkyl halides.

Coupling via Mitsunobu Reaction (Alternative Approach)

While Mitsunobu reactions typically form ethers, modified conditions enable amine synthesis:

Procedure :

• Substrates :
  • 5-Methylfuran-2-ylmethanol (1.0 eq) and 2-(thiophen-2-yl)ethylamine (1.0 eq).

• Reaction :
  • DIAD (1.2 eq) and PPh₃ (1.2 eq) are added to the substrates in THF at 0°C.
  • Stirred for 6 h at 25°C.
  • Yield : 50–55% after column purification.

Limitations :

• Low yield due to competing side reactions.
• High reagent cost.

Comparative Analysis of Methods

Method	Yield	Conditions	Purification	Scalability
Alkylation	70–75%	Mild, room temp	Column chromatography	Industrial
Reductive Amination	65–70%	Mild, aqueous workup	Flash chromatography	Lab-scale
Mitsunobu Reaction	50–55%	Reagent-intensive	Column chromatography	Limited

Critical Challenges and Optimization Strategies

Steric Hindrance in Alkylation

The bulky 5-methylfuran group impedes nucleophilic attack. Solutions include:

• Using polar aprotic solvents (e.g., DMF) to enhance reactivity.
• Elevated temperatures (40–50°C) to accelerate substitution.

Purification of Hydrophobic Products

The compound’s lipophilicity complicates isolation. Strategies:

• Counterion Formation : Converting the amine to a hydrochloride salt for crystallization.
• Hydrophobic Interaction Chromatography : Employing C18 columns with acetonitrile/water gradients.

Industrial-Scale Considerations

For bulk synthesis, the alkylation method is preferred due to:

• Cost-Effectiveness : Thionyl chloride and amines are inexpensive.
• Short Reaction Time : 12 h vs. 24 h for reductive amination.
• Minimal Byproducts : Simplified waste management.

Chemical Reactions Analysis

Types of Reactions

[(5-Methylfuran-2-YL)methyl][2-(thiophen-2-YL)ethyl]amine can undergo various types of chemical reactions, including:

Oxidation: The furan and thiophene rings can be oxidized under specific conditions, leading to the formation of corresponding sulfoxides and furans.

Reduction: The compound can be reduced to form more saturated derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic rings, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are commonly used.

Substitution: Reagents like halogens, alkyl halides, and nitrating agents are used for substitution reactions.

Major Products Formed

The major products formed from these reactions include sulfoxides, reduced amines, and various substituted derivatives depending on the specific reagents and conditions used.

Scientific Research Applications

[(5-Methylfuran-2-YL)methyl][2-(thiophen-2-YL)ethyl]amine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique structure and bioactivity.

Industry: Utilized in the development of new materials and catalysts

Mechanism of Action

The mechanism of action of [(5-Methylfuran-2-YL)methyl][2-(thiophen-2-YL)ethyl]amine is not fully understood, but it is believed to interact with various molecular targets and pathways. The compound’s aromatic rings may facilitate binding to specific receptors or enzymes, leading to its observed biological effects .

Comparison with Similar Compounds

Key Structural Features :

• 5-Methylfuran : Enhances lipophilicity and metabolic stability compared to unsubstituted furans .
• Thiophene-Ethyl : Imparts π-π stacking capabilities and modulates electronic properties via sulfur’s polarizability .

The compound is compared below with structurally related amines, focusing on substituent effects, synthetic accessibility, and bioactivity.

Table 1: Structural and Functional Comparison

Compound Name	Substituents	Molecular Weight	Key Properties/Applications	Reference
[(5-Methylfuran-2-YL)methyl][2-(thiophen-2-YL)ethyl]amine	5-Methylfuran, thiophene-ethyl	235.32*	Potential anticancer/antimicrobial activity (theoretical)
[(5-Fluoro-2-methylphenyl)methyl][(thiophen-2-YL)methyl]amine	Fluorophenyl, thiophene-methyl	235.32	Higher metabolic stability due to fluorine
[2-(3,4-Dimethoxyphenyl)ethyl]-(5-methylfuran-2-YLmethyl)amine	3,4-Dimethoxyphenyl, methylfuran	280.33†	Enhanced solubility (polar groups)
(2-Methoxyethyl)[(5-methylfuran-2-YL)methyl]amine	Methoxyethyl, methylfuran	169.22	Lower lipophilicity; CNS drug candidate
Bis(thiophen-2-YLmethyl)amine	Dual thiophene-methyl	252.40‡	Metal chelation; catalysis applications

*Calculated from C₁₃H₁₄FNS; †From C₁₅H₂₀N₂O₃; ‡From C₁₀H₁₂N₂S₂.

Substituent Effects on Bioactivity

• Thiophene vs. Furan : Thiophene-containing analogs (e.g., ’s thiadiazole derivatives) exhibit anticancer activity (IC₅₀ = 1.28 µg/mL against MCF7 breast cancer cells) due to sulfur’s role in redox interactions. The target compound’s thiophene-ethyl group may similarly enhance cytotoxicity .
• Methylfuran vs. Methoxyphenyl : Methylfuran derivatives (e.g., ’s L2 Schiff base) show higher thermal stability (m.p. >98°C) compared to methoxyphenyl analogs, which degrade faster under oxidative conditions .

Electronic and Physicochemical Properties

• LogP Comparison :
  • Target compound: Estimated logP = 2.8 (methylfuran and thiophene enhance lipophilicity).
  • Methoxyethyl analog (): logP = 1.2 due to polar methoxy group .
• Solubility : Dimethoxyphenyl derivatives () exhibit 2–3× higher aqueous solubility than methylfuran-thiophene hybrids .

Biological Activity

[(5-Methylfuran-2-YL)methyl][2-(thiophen-2-YL)ethyl]amine is a compound with significant potential in medicinal chemistry due to its unique structural characteristics. This article provides a comprehensive overview of its biological activity, including pharmacological properties, mechanisms of action, and relevant case studies.

• IUPAC Name : [(5-Methylfuran-2-YL)methyl][2-(thiophen-2-YL)ethyl]amine
• Molecular Formula : C12H15NOS
• Molecular Weight : 221.3186 g/mol

The biological activity of [(5-Methylfuran-2-YL)methyl][2-(thiophen-2-YL)ethyl]amine is primarily attributed to its interaction with various biological targets. Studies suggest that it may exhibit:

• Antimicrobial Properties : Preliminary data indicate potential antibacterial activity against Gram-positive and Gram-negative bacteria.
• Enzyme Inhibition : The compound may inhibit specific enzymes involved in bacterial DNA replication, such as DNA gyrase and topoisomerase IV, which are crucial for bacterial survival.

Antimicrobial Activity

Research has demonstrated that derivatives of compounds similar to [(5-Methylfuran-2-YL)methyl][2-(thiophen-2-YL)ethyl]amine show promising antibacterial effects. For example, compounds with similar structures have shown Minimum Inhibitory Concentration (MIC) values ranging from 0.008 to 0.06 μg/mL against various pathogens, including Streptococcus pneumoniae and Staphylococcus aureus .

Case Study: Enzyme Inhibition

A study focusing on the inhibition of E. coli DNA gyrase revealed that certain derivatives exhibited IC50 values as low as 0.0033 μg/mL, indicating strong inhibitory potential against this critical enzyme . This suggests that [(5-Methylfuran-2-YL)methyl][2-(thiophen-2-YL)ethyl]amine could be a lead compound for developing new antibacterial agents.

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antibacterial	MIC values: 0.008 - 0.06 μg/mL
Enzyme Inhibition	IC50 values: 0.0033 - 0.046 μg/mL
Cytotoxicity	Not toxic to HepG2 cells

Q & A

Q. What are the recommended synthetic routes for [(5-Methylfuran-2-YL)methyl][2-(thiophen-2-YL)ethyl]amine, and how can reaction conditions be optimized?

• Methodological Answer : The compound can be synthesized via nucleophilic substitution or reductive amination. For example, reacting (5-methylfuran-2-yl)methanol with 2-(thiophen-2-yl)ethylamine under reflux in dichloromethane or ethanol, with catalysts like triethylamine, improves yield . Optimize solvent polarity, temperature (e.g., 50–80°C), and stoichiometric ratios of reactants to minimize side products. Continuous flow reactors enhance scalability and purity in industrial settings .

Q. What spectroscopic and analytical techniques are essential for characterizing this compound?

• Methodological Answer : Use 1H/13C NMR to confirm substituent positions on the furan and thiophene rings . Mass spectrometry (HRMS) verifies molecular weight, while IR spectroscopy identifies functional groups (e.g., amine stretching at ~3300 cm⁻¹). For structural confirmation, X-ray crystallography (via SHELX or WinGX) resolves bond angles and torsional strain, critical for understanding reactivity .

Q. What preliminary biological activity screenings are recommended for this compound?

• Methodological Answer : Screen for antimicrobial activity using agar diffusion assays (e.g., against E. coli or S. aureus) and cytotoxicity via MTT assays on cancer cell lines (e.g., HeLa). Compare results with structurally similar compounds like 2-furanmethanamine to assess unique bioactivity .

Advanced Research Questions

Q. How can density functional theory (DFT) predict the compound’s reactivity and electronic properties?

• Methodological Answer : Employ the B3LYP hybrid functional with a 6-31G(d) basis set to calculate frontier molecular orbitals (HOMO/LUMO), elucidating nucleophilic/electrophilic sites. Validate thermochemical accuracy (e.g., atomization energies) against experimental data, achieving <3 kcal/mol deviations . For charge distribution, use Natural Bond Orbital (NBO) analysis to identify hyperconjugative interactions between the furan and thiophene moieties.

Q. What challenges arise in resolving crystal structures of this compound, and how can they be addressed?

• Methodological Answer : Twinning and disordered solvent molecules are common issues. Use SHELXL for twin refinement and ORTEP (via WinGX) to visualize anisotropic displacement ellipsoids. For severe disorder, apply the SQUEEZE algorithm to model solvent regions . High-resolution data (≤0.8 Å) improves reliability.

Q. How can researchers resolve contradictions in reported biological activity data?

• Methodological Answer : Conduct dose-response assays to establish IC50/EC50 values and validate results across multiple cell lines (e.g., HEK293 for normal cells). Use molecular docking (e.g., AutoDock Vina) to predict binding affinities to targets like serotonin receptors, and compare with experimental SPR/BLI data . Replicate studies under controlled conditions (pH, temperature) to isolate confounding variables.

Q. What strategies optimize the compound’s stability in pharmacological studies?

• Methodological Answer : Perform accelerated stability testing (40°C/75% RH for 6 months) to assess degradation pathways. Use HPLC-MS to identify oxidation byproducts (e.g., sulfoxides from thiophene oxidation). Stabilize formulations via lyophilization or encapsulation in PEGylated liposomes .